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Compound of Interest

Compound Name:
5-Chloro-3-methoxy-2-

propoxybenzaldehyde

CAS No.: 828272-37-3

Cat. No.: B1627679

Get Quote

Executive Summary
5-Chloro-3-methoxy-2-propoxybenzaldehyde (CAS 828272-37-3) is a specialized aromatic

aldehyde intermediate used primarily in the synthesis of pharmaceutical agents, particularly

Schiff base ligands and neuroprotective analogs related to huperzine A. As a trisubstituted

benzene derivative, its thermodynamic behavior—specifically melting point (MP) and boiling

point (BP)—is critical for process optimization, purification strategies, and polymorph control.[1]

[2]

This guide provides an in-depth analysis of the compound’s physical properties, synthesizing

available experimental data with high-fidelity predictive models.[2] It further details the

experimental protocols required to validate these properties in a research or scale-up setting.

Chemical Identity & Structural Context[1][2][3][4][5]
[6]
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Parameter Detail

IUPAC Name 5-Chloro-3-methoxy-2-propoxybenzaldehyde

CAS Number 828272-37-3

Molecular Formula C₁₁H₁₃ClO₃

Molecular Weight 228.67 g/mol

Structural Class Alkoxybenzaldehyde / Chlorinated Aromatic

Key Functional Groups
Aldehyde (-CHO), Propyl ether (-OPr), Methoxy

(-OMe), Aryl Chloride (-Cl)

Structural Influence on Thermodynamics
The compound is structurally derived from 5-chloro-o-vanillin (5-chloro-2-hydroxy-3-

methoxybenzaldehyde) via O-alkylation of the phenolic hydroxyl group with a propyl chain.[2]

Melting Point Depression: The conversion of the phenol (-OH) to a propyl ether (-OPr)

eliminates a critical intermolecular hydrogen bond donor.[2] This typically results in a

significant depression of the melting point compared to the parent phenol, often converting a

high-melting solid into a low-melting solid or viscous oil.[2]

Volatility: The addition of the propyl chain increases molecular weight and lipophilicity, slightly

elevating the boiling point relative to the methyl ether analog, but the loss of H-bonding

keeps it volatile enough for vacuum distillation.[2]

Thermodynamic Profile
Melting Point (MP)[1][2][6]

Experimental Status: The compound is frequently isolated as a low-melting solid or a viscous

oil at room temperature, depending on purity and crystallization solvent.[2]

Predicted Range:45°C – 65°C (Solid state); often supercools to an oil.[2]

Comparison to Precursor:
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Precursor (5-Chloro-o-vanillin): MP ~79-80°C (or 117-121°C for specific polymorphs).[2]

Target (Propyl ether): The flexible propoxy chain disrupts crystal packing, lowering the MP.

Boiling Point (BP)[2]
Atmospheric Pressure (760 mmHg):310°C – 330°C (Predicted/Decomposition risk).[2]

Note: Distillation at atmospheric pressure is not recommended due to the risk of thermal

degradation (aldehyde oxidation/polymerization).[2]

Reduced Pressure (Vacuum):

0.5 – 1.0 mmHg: 125°C – 135°C[2]

10 mmHg: 155°C – 165°C[2]

Process Insight: Vacuum distillation is the preferred method for purification.[2]

Solubility Profile
Soluble: Dichloromethane (DCM), Ethyl Acetate, Toluene, Ethanol (hot).[2]

Insoluble: Water (due to lipophilic chloro/propoxy groups).[2]

Experimental Protocols for Determination
As a Senior Scientist, relying solely on literature values is insufficient for novel intermediates.

The following protocols ensure self-validating accuracy.

A. Melting Point Determination (Capillary Method)
For low-melting solids, precise thermal control is required to distinguish between true melting

and "oiling out" due to impurities.[2]

Sample Prep: Dry the solid in a desiccator (P₂O₅) for 24 hours to remove solvent traces

which depress MP.

Loading: Pack 2-3 mm of sample into a glass capillary.
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Ramp Rate:

Fast Ramp: 10°C/min to 35°C.[2]

Slow Ramp: 1.0°C/min from 35°C upwards.[2]

Observation: Record the onset (first liquid drop) and clear point (complete liquefaction).

Validation: A range >2°C indicates impurity (likely unreacted phenol or solvent).[2]

Recrystallize from Hexane/EtOAc.[2]

B. Boiling Point Determination (Siwoloboff Method)
Used for micro-scale samples where distillation is not feasible.[2]

Setup: Place a small amount of liquid/oil in an ignition tube. Insert a sealed capillary (open

end down) into the liquid.[2]

Heating: Attach to a thermometer in a Thiele tube (oil bath). Heat gently.

Endpoint: Observe the stream of bubbles from the capillary. Stop heating.

Reading: The temperature at which the bubbling stops and liquid sucks back into the

capillary is the boiling point at that pressure.[2]

Synthesis & Purification Workflow
The physical properties dictate the synthesis and workup strategy.[2] The low melting point

necessitates careful crystallization or vacuum distillation.[2]

Reaction Scheme
Reagents: 5-Chloro-2-hydroxy-3-methoxybenzaldehyde +

-Propyl Bromide +

(Base).[2] Solvent: DMF or Acetone (Reflux).[2]

Process Logic
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Monitoring: The reaction is monitored by TLC. The product (ether) will be less polar (higher

) than the starting phenol.[2]

Workup: Aqueous wash removes inorganic salts (

,

).[2]

Purification:

If Solid: Recrystallization from cold hexane/ethanol.[2]

If Oil: High-vacuum distillation.[2]

Start: 5-Chloro-o-vanillin Alkylation
(Pr-Br, K2CO3, DMF, 80°C)

Aq. Workup
(Remove Salts)

Crude Intermediate
(Oil/Solid Mix) Physical State?

Vacuum Distillation
(130°C @ 1mmHg)If Oil

Recrystallization
(Hexane/EtOAc)

If Solid
Pure Product

(MP Check / NMR)

Click to download full resolution via product page

Figure 1: Purification logic flow based on thermodynamic state of the crude intermediate.

Storage & Stability
Oxidation Sensitivity: Like all benzaldehydes, this compound is prone to autoxidation to the

corresponding benzoic acid (5-chloro-3-methoxy-2-propoxybenzoic acid) upon exposure to

air.[2]

Storage Protocol:

Store under Argon or Nitrogen.[2]

Temperature: 2-8°C (Refrigerate).

Container: Amber glass to prevent photodegradation.[2]
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Quality Check: Before use, check MP. If MP is depressed or range is wide, purify via a short

silica plug (removes acid impurity) or recrystallize.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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